Cas no 1781789-02-3 (1-Bromo-7-chloroimidazo[1,5-a]pyridine)

• Product Name: 1-Bromo-7-chloroimidazo[1,5-a]pyridine
• CAS No: 1781789-02-3
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 6585155
• PubChem ID: 83894946
• Update Time: 2025-06-28

1-Bromo-7-chloroimidazo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-bromo-7-chloroimidazo[1,5-a]pyridine
• EN300-6803608
• 1781789-02-3
• 1-Bromo-7-chloroimidazo[1,5-a]pyridine

• Inchi： 1S/C7H4BrClN2/c8-7-6-3-5(9)1-2-11(6)4-10-7/h1-4H
• InChI Key： GAIJHHDZCNMCOD-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C=CN2C=N1)Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.3Ų

Additional information on 1-Bromo-7-chloroimidazo[1,5-a]pyridine

Professional Introduction to 1-Bromo-7-chloroimidazo[1,5-a]pyridine (CAS No. 1781789-02-3)

1-Bromo-7-chloroimidazo[1,5-a]pyridine, with the CAS number 1781789-02-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its potential in drug discovery due to its ability to interact with various biological targets. The presence of both bromo and chloro substituents on the imidazopyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The imidazopyridine core is a privileged structure in medicinal chemistry, known for its versatility in binding to enzymes and receptors. Specifically, 1-Bromo-7-chloroimidazo[1,5-a]pyridine has been studied for its pharmacological properties, particularly in the development of small-molecule inhibitors. Its molecular structure allows for modifications at multiple positions, enabling chemists to fine-tune its biological activity. This flexibility has made it a focal point in efforts to discover novel therapeutic agents.

In recent years, there has been a surge in research focused on developing treatments for various diseases, including cancer and infectious disorders. The imidazopyridine scaffold has shown promise in targeting kinases and other enzymes involved in disease pathways. For instance, derivatives of 1-Bromo-7-chloroimidazo[1,5-a]pyridine have been investigated for their potential as kinase inhibitors. These inhibitors are designed to disrupt aberrant signaling pathways that contribute to tumor growth and progression.

The bromo and chloro substituents on 1-Bromo-7-chloroimidazo[1,5-a]pyridine are particularly noteworthy, as they provide handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more elaborate molecular architectures, which can improve binding affinity and selectivity against biological targets. The ability to introduce diverse functional groups makes this compound a cornerstone in the synthesis of novel drug candidates.

Recent advancements in computational chemistry have also contributed to the study of 1-Bromo-7-chloroimidazo[1,5-a]pyridine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. This predictive power has accelerated the drug discovery process by enabling virtual screening of large libraries of compounds before experimental synthesis. Such methodologies have been instrumental in identifying lead compounds that exhibit high potency and low toxicity.

The synthesis of 1-Bromo-7-chloroimidazo[1,5-a]pyridine typically involves multi-step organic reactions that require careful optimization. The introduction of bromo and chloro groups often necessitates conditions that prevent unwanted side reactions, such as dehalogenation or over-halogenation. Researchers have developed sophisticated synthetic routes that maximize yield while maintaining regioselectivity. These synthetic strategies are crucial for producing sufficient quantities of the compound for further biological evaluation.

In addition to its applications in oncology, 1-Bromo-7-chloroimidazo[1,5-a]pyridine has been explored for its antimicrobial properties. Given the rise of antibiotic-resistant pathogens, there is a continuous need for new antimicrobial agents. The imidazopyridine scaffold has demonstrated activity against various bacterial and fungal strains, making it an attractive candidate for further development. Studies have shown that modifications at the bromo and chloro positions can significantly alter the antimicrobial spectrum of these compounds.

The pharmaceutical industry has also leveraged 1-Bromo-7-chloroimidazo[1,5-a]pyridine as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules, researchers can exploit its known bioactivity while introducing new functionalities that enhance pharmacokinetic properties such as solubility and bioavailability. This approach has led to several clinical candidates that are currently undergoing evaluation in human trials.

Future directions in the study of 1-Bromo-7-chloroimidazo[1,5-a]pyridine may include exploring its role in modulating immune responses. There is growing evidence that imidazopyridines can influence immune cell function, making them potential candidates for immunotherapy applications. By understanding how this compound interacts with immune pathways, scientists may uncover new ways to treat autoimmune diseases or enhance vaccine efficacy.

Overall, 1-Bromo-7-chloroimidazo[1,5-a]pyridine (CAS No. 1781789-02-3) represents a significant asset in pharmaceutical research due to its structural versatility and biological activity. Its continued investigation promises to yield novel therapeutic agents that address unmet medical needs across multiple disease areas.